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Compound of Interest

Compound Name: Boc-3,5-diiodo-L-tyrosine

Cat. No.: B558194

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of N-tert-
butoxycarbonyl-3,5-diiodo-L-tyrosine (Boc-3,5-diiodo-L-tyrosine), a critical building block in
the development of iodinated compounds, including radiopharmaceuticals and peptide-based
therapeutics. This document details the experimental protocols for the two-step synthesis,
presents quantitative data in a structured format, and visualizes the synthetic workflow.

Overview of the Synthetic Pathway

The synthesis of Boc-3,5-diiodo-L-tyrosine is typically achieved through a two-step process.
The first step involves the protection of the amino group of L-tyrosine with a tert-butoxycarbonyl
(Boc) group. The resulting Boc-L-tyrosine is then subjected to electrophilic iodination to
introduce two iodine atoms onto the phenolic ring at the 3 and 5 positions.
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Step 1: Boc Protection

L-Tyrosine

P> Boc-L-tyrosine

Step 2: Diiodination

Reagents

Dioxane / H20

K2COs or NaOH

P Boc-3,5-diiodo-L-tyrosine

Reactants
L-Tyrosine Boc Protection
Boc Protection
(Boc)20

:(BOC-L-tyrosine)
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Reagents

Methanol

Ag2S0a

Reactant

Boc-L-tyrosine Diiodination {800-3,5-diiodo-L-tyrosine)

Click to download full resolution via product page

 To cite this document: BenchChem. [Synthesis of Boc-3,5-diiodo-L-tyrosine: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558194#synthesis-of-boc-3-5-diiodo-I-tyrosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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